Cas no 122494-09-1 (3H-Purin-6-amine,6,9-dihydro-)

• Product Name: 3H-Purin-6-amine,6,9-dihydro-
• CAS No: 122494-09-1
• MF: C₅H₇N₅
• MW: 137.142579317093
• CID: 104487
• PubChem ID: 10306429
• Update Time: 2025-04-18

3H-Purin-6-amine,6,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Purin-6-amine,6,9-dihydro-
• 1H-Purin-6-amine, 6,7-dihydro- (9CI)
• 6,7-dihydro-3H-purin-6-amine
• AKOS006352977
• 122494-09-1
• 1,6-dihydroadenine
• SCHEMBL18373285
• SCHEMBL26295665

• Inchi： 1S/C5H7N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2,4H,6H2,(H,7,9)(H,8,10)
• InChI Key： ISUXPGBNVYOGFM-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1C(N)N=CN2

Computed Properties

• Exact Mass: 136.06248
• Monoisotopic Mass: 137.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• PSA: 76.19